Cas no 2247103-74-6 (rac-(2R,3R)-3-methoxy-2-methylpiperidine)

• Product Name: rac-(2R,3R)-3-methoxy-2-methylpiperidine
• CAS No: 2247103-74-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5930010
• PubChem ID: 138040350
• Update Time: 2025-10-11

rac-(2R,3R)-3-methoxy-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-6493041
• 2247103-74-6
• rac-(2R,3R)-3-methoxy-2-methylpiperidine

• Inchi： 1S/C7H15NO/c1-6-7(9-2)4-3-5-8-6/h6-8H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： SPILUMGVQAJPLM-RNFRBKRXSA-N
• SMILES： O(C)[C@@H]1CCCN[C@@H]1C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-(2R,3R)-3-methoxy-2-methylpiperidine

Comprehensive Overview of rac-(2R,3R)-3-methoxy-2-methylpiperidine (CAS No. 2247103-74-6)

The compound rac-(2R,3R)-3-methoxy-2-methylpiperidine (CAS No. 2247103-74-6) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique stereochemical configuration and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The methoxy and methyl substituents at the 2- and 3-positions of the piperidine ring contribute to its distinct physicochemical properties, which are critical for drug design and development.

In recent years, the demand for chiral building blocks like rac-(2R,3R)-3-methoxy-2-methylpiperidine has surged due to their applications in asymmetric synthesis and enantioselective catalysis. Researchers are particularly interested in its potential to modulate pharmacokinetic profiles in drug candidates. The compound's CAS No. 2247103-74-6 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in modern medicinal chemistry.

One of the trending topics in organic synthesis is the development of sustainable and scalable methods for chiral amine production. rac-(2R,3R)-3-methoxy-2-methylpiperidine aligns with this trend as it can be synthesized via green chemistry approaches, such as biocatalysis or flow chemistry. These methods reduce waste and improve efficiency, addressing environmental concerns while maintaining high enantiomeric purity—a key requirement for pharmaceutical intermediates.

The compound's structural features also make it a subject of interest in computational chemistry. Molecular docking studies often utilize rac-(2R,3R)-3-methoxy-2-methylpiperidine to explore interactions with biological targets, such as G-protein-coupled receptors (GPCRs) or enzymes. This aligns with the growing use of AI-driven drug discovery, where predictive modeling accelerates the identification of novel therapeutics.

From a commercial perspective, suppliers of rac-(2R,3R)-3-methoxy-2-methylpiperidine highlight its high purity (>98%) and stability under standard storage conditions. These attributes are critical for laboratories requiring reliable reagents for high-throughput screening or multistep synthesis. The compound's CAS No. 2247103-74-6 is often cross-referenced with related derivatives like 2-methylpiperidine or 3-methoxypiperidine, indicating its role in broader chemical libraries.

In conclusion, rac-(2R,3R)-3-methoxy-2-methylpiperidine represents a versatile and scientifically significant compound with applications spanning drug discovery, catalysis, and sustainable chemistry. Its continued study promises to unlock new opportunities in precision medicine and industrial synthesis.